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Compound of Interest

Compound Name: Nitron

Cat. No.: B147327

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nitron (CAS No. 2218-94-2), a heterocyclic organic compound, is a significant reagent in
analytical chemistry, primarily for the gravimetric determination of nitrate ions. This technical
guide provides a comprehensive overview of its core physical and chemical properties.
Quantitative data are presented in structured tables for clarity. Detailed experimental protocols
for the determination of key properties are also provided. A key application of Nitron in
gravimetric analysis is visually represented through a detailed workflow diagram.

Chemical Identity
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Identifier Value
N,1,4-triphenyl-4-aza-1-azonia-2-

IUPAC Name . I
azanidacyclopent-5-en-3-imine[1]
1,4-Diphenyl-3-(phenylamino)-1H-1,2,4-

Synonyms triazolium inner salt, 1,4-Diphenyl-endoanilino-
dihydrotriazole[2]

CAS Number 2218-94-2[2][3]

Molecular Formula

C20H16N4[2][3]

Molecular Weight

312.37 g/mol [3]

Chemical Structure

A mesoionic compound with a cationic triazolium

unit and an anionic phenylamino substituent.[4]

Physical Properties

The physical characteristics of Nitron are summarized in the table below, providing essential

data for its handling, storage, and application in a laboratory setting.

Property Value
Light yellow to brown to dark green crystalline
Appearance
powder.[2]
Melting Point 189-190 °C (with decomposition)[3][5]
Soluble in acetic acid, alcohol, benzene,
Solubility chloroform, acetone, and ethyl acetate.[3][6]
Practically insoluble in water.[6]
pKa 10.34 £ 0.02 (at 25 °C)[3]

Chemical Properties and Reactivity

Nitron's chemical behavior is dictated by its unique structure. It is a stable compound under

normal conditions but exhibits sensitivity to certain environmental factors and reagents.
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Property Description
Stable under normal conditions.[3][5] It is
N sensitive to air and light, and solutions should
Stability

be stored in dark bottles and prepared fresh.[5]

[6]

Incompatibilities

Incompatible with strong oxidizing agents.[3][5]

Reactivity

The most notable reaction of Nitron is its use as
a gravimetric reagent. In an acidic medium
(typically acetic acid), the Nitron base is
protonated and subsequently forms a sparingly
soluble salt with the nitrate ion (NOs™), known
as Nitron nitrate (C20H16N4-HNO3).[7] This
precipitation reaction is highly selective for
nitrate, although other anions such as bromide,
iodide, nitrite, chromate, chlorate, perchlorate,

and thiocyanate can interfere.[7]

Experimental Protocols

Determination of Melting Point

The melting point of Nitron can be determined using the capillary method with a melting point

apparatus.[8][9]

Apparatus:

Spatula

Capillary tubes (sealed at one end)[8][10]

Thermometer[8][9]

Mortar and pestle

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[8][9]
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Procedure:

Sample Preparation: A small amount of dry Nitron powder is finely ground using a mortar
and pestle.[9]

o Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered
sample, and the tube is inverted and tapped gently to pack the sample into the sealed end. A
sample height of 2-3 mm is sufficient.[11]

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus.[8]

e Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the
expected melting point (around 189 °C). The heating rate is then reduced to 1-2 °C per
minute to allow for accurate observation.[8][9]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range. For a pure compound, this range
should be narrow.[8][9]

Determination of Solubility

The solubility of Nitron in various solvents can be determined through qualitative observation.
Apparatus:

e Test tubes and rack

e Spatula

o Graduated pipettes or cylinders

« Vortex mixer (optional)

Procedure:
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o Sample Preparation: A small, accurately weighed amount of Nitron (e.g., 10 mg) is placed
into a series of clean, dry test tubes.

» Solvent Addition: A measured volume of the solvent to be tested (e.g., 1 mL of water,
ethanol, or acetic acid) is added to each test tube.

e Mixing: The test tubes are agitated vigorously (e.g., using a vortex mixer or by flicking the
tube) for a set period (e.g., 1 minute) to facilitate dissolution.

e Observation: The mixture is visually inspected to determine if the solid has completely
dissolved. If the solid dissolves completely, it is recorded as "soluble.” If some or all of the
solid remains, it is recorded as "sparingly soluble" or "insoluble."

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the gravimetric determination of nitrate using
Nitron.
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Caption: Workflow for the gravimetric determination of nitrate using Nitron.

Conclusion

Nitron is a well-characterized organic compound with distinct physical and chemical properties
that make it a valuable tool in analytical chemistry. Its high selectivity for the nitrate ion, forming
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an insoluble precipitate, remains a classic and accurate method for quantitative analysis.
Understanding its properties, including its solubility, melting point, and reactivity, is crucial for its
effective and safe use in research and development. The provided experimental protocols and
workflow diagram offer a practical guide for laboratory applications involving this important
reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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